Cas no 300696-27-9 (2-(2-nitro-4-trifluoromethanesulfonylphenyl)sulfanyl-1H-1,3-benzodiazole)

• Product Name: 2-(2-nitro-4-trifluoromethanesulfonylphenyl)sulfanyl-1H-1,3-benzodiazole
• CAS No: 300696-27-9
• MF: C₁₄H₈F₃N₃O₄S₂
• MW: 403.356230735779
• CID: 5974917
• PubChem ID: 1336753
• Update Time: 2025-07-01

2-(2-nitro-4-trifluoromethanesulfonylphenyl)sulfanyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-nitro-4-trifluoromethanesulfonylphenyl)sulfanyl-1H-1,3-benzodiazole
• REGID_for_CID_1336753
• AKOS001030535
• cid_1336753
• 2-[(2-NITRO-4-TRIFLUOROMETHANESULFONYLPHENYL)SULFANYL]-1H-1,3-BENZODIAZOLE
• SMR000141130
• 2-[(2-nitro-4-triflyl-phenyl)thio]-1H-benzimidazole
• CHEMBL1390139
• 2-[2-nitro-4-(trifluoromethylsulfonyl)phenyl]sulfanyl-1H-benzimidazole
• Z56768087
• SR-01000667620
• 2-({2-nitro-4-[(trifluoromethyl)sulfonyl]phenyl}thio)-1H-benzimidazole
• SR-01000667620-2
• BDBM57129
• MLS000533685
• 300696-27-9
• 2-[[2-nitro-4-(trifluoromethylsulfonyl)phenyl]thio]-1H-benzimidazole
• F1472-0074
• HMS2292L13
• 2-((2-nitro-4-((trifluoromethyl)sulfonyl)phenyl)thio)-1H-benzo[d]imidazole

• Inchi： 1S/C14H8F3N3O4S2/c15-14(16,17)26(23,24)8-5-6-12(11(7-8)20(21)22)25-13-18-9-3-1-2-4-10(9)19-13/h1-7H,(H,18,19)
• InChI Key： CNXPXYYJQNDCLC-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C=CC(=C(C=1)[N+](=O)[O-])SC1=NC2C=CC=CC=2N1)(=O)=O

Computed Properties

• Exact Mass: 402.99083258g/mol
• Monoisotopic Mass: 402.99083258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 142Ų

Additional information on 2-(2-nitro-4-trifluoromethanesulfonylphenyl)sulfanyl-1H-1,3-benzodiazole

Comprehensive Overview of 2-(2-nitro-4-trifluoromethanesulfonylphenyl)sulfanyl-1H-1,3-benzodiazole (CAS No. 300696-27-9)

The compound 2-(2-nitro-4-trifluoromethanesulfonylphenyl)sulfanyl-1H-1,3-benzodiazole (CAS No. 300696-27-9) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in advanced material science and pharmaceutical research. This benzodiazole derivative features a nitro group and a trifluoromethanesulfonyl moiety, which contribute to its distinct electronic and steric characteristics. Researchers have been particularly interested in its role as a precursor or intermediate in the synthesis of more complex molecules, especially those targeting niche applications in optoelectronics and medicinal chemistry.

One of the most frequently searched questions related to this compound revolves around its synthesis methods and reactivity. The presence of both electron-withdrawing (nitro and trifluoromethanesulfonyl) and electron-donating (sulfanyl) groups makes it a fascinating subject for studying substitution reactions and intramolecular interactions. Recent studies have explored its potential in catalysis and as a ligand in coordination chemistry, aligning with the growing demand for sustainable and efficient chemical processes. These aspects make it a hot topic in academic and industrial research circles.

In the context of material science, 2-(2-nitro-4-trifluoromethanesulfonylphenyl)sulfanyl-1H-1,3-benzodiazole has been investigated for its potential use in organic semiconductors and photovoltaic devices. The compound's ability to modulate charge transport properties due to its conjugated system and polar substituents has sparked interest in renewable energy applications. This aligns with the global push toward green technology and carbon-neutral solutions, which are dominant themes in current scientific discourse.

Another area of interest is the compound's biological activity. While not extensively studied in clinical settings, its structural analogs have shown promise in drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Researchers are keen to explore its potential as a scaffold for designing novel therapeutics, especially in the realm of anti-inflammatory and antimicrobial agents. This ties into the broader trend of repurposing existing chemical libraries for new medical applications.

From a safety and handling perspective, CAS No. 300696-27-9 requires standard laboratory precautions, as is typical for organic compounds with reactive functional groups. Its stability under various conditions has been a subject of thermodynamic studies, which are critical for industrial-scale applications. The compound's solubility and crystallinity properties are also frequently queried, as these factors influence its usability in different formulations.

In summary, 2-(2-nitro-4-trifluoromethanesulfonylphenyl)sulfanyl-1H-1,3-benzodiazole represents a versatile and intriguing chemical with multifaceted applications. Its relevance to cutting-edge research in materials science, catalysis, and pharmaceutical development ensures its continued prominence in scientific literature. As the demand for high-performance materials and targeted therapies grows, this compound is poised to play a pivotal role in shaping future innovations.